(2Z)-2-(3-chlorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzenesulfonate

• Molecular Formula: C22H15ClO5S
• Molecular Weight: 426.9 g/mol
• IUPAC Name: [(2Z)-2-[(3-chlorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl] 4-methylbenzenesulfonate
• InChI: InChI=1S/C22H15ClO5S/c1-14-5-8-18(9-6-14)29(25,26)28-17-7-10-19-20(13-17)27-21(22(19)24)12-15-3-2-4-16(23)11-15/h2-13H,1H3/b21-12-
• InChI Key: WIEOBCKVSNPFEZ-MTJSOVHGSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC(=CC=C4)Cl)/O3
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=CC(=CC=C4)Cl)O3

Description

The compound "(2Z)-2-(3-chlorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzenesulfonate" is a benzofuran derivative characterized by a Z-configuration at the benzylidene double bond. Its structure comprises:

• A benzofuran core substituted at the 2-position with a 3-chlorobenzylidene group.
• A 3-oxo-2,3-dihydro moiety, conferring partial saturation to the benzofuran ring.
• A 4-methylbenzenesulfonate (tosyl) ester at the 6-position.

This compound belongs to a class of molecules often explored as intermediates in pharmaceutical synthesis or as structural motifs in bioactive agents .

Biological Activity

The compound (2Z)-2-(3-chlorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzenesulfonate is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. Its structure incorporates a benzofuran moiety , which is known for various pharmacological properties, combined with sulfonate and chlorobenzylidene groups that may enhance its interaction with biological targets.

Structural Characteristics

The molecular formula of the compound is $C_{21}H_{18}ClO_5S$. The presence of the 3-chlorobenzylidene and 4-methylbenzenesulfonate substituents suggests potential interactions with a variety of biological systems, making it an interesting candidate for further study.

Anticancer Properties

Research indicates that compounds with similar structural features to (2Z)-2-(3-chlorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzenesulfonate exhibit significant anticancer activity. For instance:

• Mechanisms of Action : Studies have shown that related compounds induce apoptosis in cancer cell lines through both extrinsic and intrinsic pathways. The compound's ability to interact with cellular mechanisms may lead to effective tumor suppression.
• Case Studies : In vitro studies on derivatives of benzofuran have demonstrated cytotoxic effects against various cancer cell lines, including HeLa and MCF-7, with IC50 values indicating potent activity.

Compound Name	Structural Features	Biological Activity
Compound A	Benzofuran core	Antimicrobial
Compound B	Chlorobenzylidene	Anticancer
Compound C	Methylbenzenesulfonate	Anti-inflammatory

Antimicrobial Activity

The sulfonate group in the compound may contribute to its antimicrobial properties. Compounds with similar functionalities have shown effectiveness against Gram-positive bacteria, suggesting that this compound may also possess significant antibacterial effects.

Interaction Studies

Understanding how (2Z)-2-(3-chlorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzenesulfonate interacts with biological systems is crucial for elucidating its pharmacological profile. Interaction studies typically involve:

• Binding Affinity Tests : Evaluating how well the compound binds to specific receptors or enzymes.
• Cell Viability Assays : Assessing the impact on cell growth and survival across different concentrations.

Safety and Toxicity

Preliminary studies suggest that while the compound exhibits promising biological activity, further investigation into its toxicity profile is necessary. The safety index (SI) calculated for related compounds indicates a need for careful evaluation in vivo.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares the target compound with structurally analogous derivatives, emphasizing substituent variations and inferred properties:

Compound Name	Benzylidene Substituent	Ester/Functional Group	Molecular Features & Inferred Properties	Reference
(2Z)-2-(3-chlorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzenesulfonate	3-chlorophenyl	4-methylbenzenesulfonate (tosyl)	- Tosyl group enhances lipophilicity and stability. - Chlorine atom may influence electronic properties.	Target
(2Z)-2-(2,4-dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate	2,4-dimethoxyphenyl	methanesulfonate	- Methoxy groups increase polarity and solubility. - Methanesulfonate may reduce steric bulk compared to tosyl.
2-{[(2Z)-2-(3-chlorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl]oxy}propanoic acid	3-chlorophenyl	propanoic acid	- Acidic group enhances hydrophilicity and potential for salt formation. - Suitable for conjugation or prodrug strategies.
[(2Z)-3-oxo-2-(4-isopropylbenzylidene)-1-benzofuran-6-yl] 2,6-dimethoxybenzoate	4-isopropylphenyl	2,6-dimethoxybenzoate	- Bulky isopropyl group may hinder binding in biological targets. - Dimethoxybenzoate adds steric and electronic complexity.

Key Observations:

The 4-isopropyl group () adds steric bulk, which could reduce membrane permeability but improve target specificity in biological systems.

Ester Group Variations: Tosyl vs. Methanesulfonate: The tosyl group (target) is more lipophilic than methanesulfonate (), which may influence pharmacokinetic properties like absorption or metabolic stability.

Stereochemical Considerations :
All compounds retain the (2Z)-configuration , critical for maintaining planarity of the benzylidene-benzofuran system. This configuration likely impacts intermolecular interactions (e.g., π-stacking) in crystal packing or target binding .

Research Findings and Limitations

• Structural Insights: Crystallographic data (e.g., SHELX refinement or ORTEP visualizations ) are essential for confirming the Z-configuration and spatial arrangement of substituents.
• Biological Activity : While benzofuran derivatives are often explored for antimicrobial or anticancer activity , the evidence lacks direct studies on the target compound or its analogs.
• Synthetic Routes: The methanesulfonate analog () and propanoic acid derivative () suggest diverse synthetic strategies (e.g., esterification, coupling reactions), but specific pathways for the target compound remain unaddressed.